Cas no 2551118-57-9 (3-Oxopyrrolidine-1-carbonyl chloride)

• Product Name: 3-Oxopyrrolidine-1-carbonyl chloride
• CAS No: 2551118-57-9
• MF: C₅H₆ClNO₂
• MW: 147.559640407562
• MDL: MFCD32875233
• CID: 5657849
• PubChem ID: 155822228
• Update Time: 2025-11-01

3-Oxopyrrolidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-27192932
• 2551118-57-9
• 3-Oxopyrrolidine-1-carbonyl chloride

• MDL： MFCD32875233
• Inchi： 1S/C5H6ClNO2/c6-5(9)7-2-1-4(8)3-7/h1-3H2
• InChI Key： FPJLBBWOGFXFGO-UHFFFAOYSA-N
• SMILES： ClC(N1CC(CC1)=O)=O

Computed Properties

• Exact Mass: 147.0087061g/mol
• Monoisotopic Mass: 147.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.4Ų

Additional information on 3-Oxopyrrolidine-1-carbonyl chloride

Professional Introduction to 3-Oxopyrrolidine-1-carbonyl chloride (CAS No. 2551118-57-9)

3-Oxopyrrolidine-1-carbonyl chloride, with the chemical formula C₅H₅NO₂Cl, is a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, identified by its CAS number CAS No. 2551118-57-9, has garnered significant attention due to its utility in the synthesis of various bioactive molecules. Its unique structural features, including a pyrrolidine ring with an oxo and a carbonyl chloride functional group, make it a valuable building block for constructing complex heterocyclic structures.

The relevance of 3-Oxopyrrolidine-1-carbonyl chloride in modern chemistry is underscored by its application in the development of novel therapeutic agents. Recent studies have highlighted its role in the synthesis of protease inhibitors, which are crucial in treating inflammatory and infectious diseases. The carbonyl chloride moiety in this compound allows for facile formation of amide bonds, a key step in peptide and protein drug development. This property has made it a preferred choice for researchers aiming to develop targeted therapies.

In the realm of drug discovery, 3-Oxopyrrolidine-1-carbonyl chloride has been utilized in the synthesis of small molecule inhibitors that modulate enzyme activity. For instance, studies have demonstrated its effectiveness in generating inhibitors targeting kinases, which are overexpressed in many cancers. The ability to modify the pyrrolidine core to introduce various substituents provides chemists with the flexibility to fine-tune the pharmacological properties of these inhibitors. This adaptability has led to several promising candidates entering preclinical trials.

The agrochemical industry has also benefited from the use of 3-Oxopyrrolidine-1-carbonyl chloride. Its incorporation into pesticide formulations has shown potential in enhancing their efficacy while reducing environmental impact. By serving as a precursor for biologically active compounds, this intermediate enables the development of next-generation agrochemicals that are more sustainable and selective. Such advancements are critical in addressing the growing demand for food security without compromising ecological balance.

From a synthetic chemistry perspective, CAS No. 2551118-57-9 offers unique advantages due to its reactivity and stability under various conditions. The oxo group facilitates nucleophilic addition reactions, while the carbonyl chloride can undergo hydrolysis to form carboxylic acids or react with alcohols to yield esters. These reactions are fundamental in constructing diverse molecular architectures. Moreover, the pyrrolidine ring can be further functionalized through alkylation, acylation, or oxidation, expanding its synthetic utility.

Recent innovations in green chemistry have also leveraged 3-Oxopyrrolidine-1-carbonyl chloride for more environmentally friendly synthetic routes. Researchers have explored catalytic methods that minimize waste and reduce energy consumption. For example, transition metal-catalyzed reactions have been employed to achieve selective transformations without harsh reagents. Such developments align with global efforts to promote sustainable chemical practices.

The pharmaceutical industry's increasing reliance on heterocyclic compounds has further highlighted the importance of intermediates like CAS No. 2551118-57-9. Heterocycles are prevalent in many drugs due to their ability to mimic natural biological structures and interact with biological targets effectively. The pyrrolidine scaffold is particularly notable for its presence in numerous FDA-approved medications, underscoring its significance in medicinal chemistry.

In conclusion, 3-Oxopyrrolidine-1-carbonyl chloride represents a cornerstone intermediate in modern chemical synthesis. Its broad applicability across pharmaceuticals and agrochemicals, coupled with recent advancements in synthetic methodologies, positions it as a critical component in ongoing research and development efforts. As scientists continue to uncover new applications and refine synthetic strategies, this compound will undoubtedly remain at the forefront of innovation.